Cas no 942-14-3 (propan-2-yl 2-chlorobenzoate)

propan-2-yl 2-chlorobenzoate structure
propan-2-yl 2-chlorobenzoate structure
Product Name:propan-2-yl 2-chlorobenzoate
CAS No:942-14-3
MF:C10H11ClO2
MW:198.646142244339
CID:1000722
PubChem ID:222329
Update Time:2025-04-20

propan-2-yl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 2-chlorobenzoate
    • Isopropyl 2-chlorobenzoate #
    • ZQVYNQNVFVRHMT-UHFFFAOYSA-N
    • 942-14-3
    • SCHEMBL344758
    • Benzoic acid, 2-chloro, 1-methylethyl ester
    • DTXSID70278557
    • Isopropyl 2-chlorobenzoate
    • AKOS008948055
    • 2-Chlorobenzoic acid, isopropyl ester
    • NSC8220
    • NSC-8220
    • Inchi: 1S/C10H11ClO2/c1-7(2)13-10(12)8-5-3-4-6-9(8)11/h3-7H,1-2H3
    • InChI Key: ZQVYNQNVFVRHMT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(=O)OC(C)C

Computed Properties

  • Exact Mass: 198.0447573g/mol
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

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